(3aR*,6S*)-2-tert-butyl-N-methyl-N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxamide

• IUPAC Name: (1R,7S)-3-tert-butyl-N-methyl-N-[(4-methylthiadiazol-5-yl)methyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxamide
• InChI: InChI=1S/C18H24N4O3S/c1-10-12(26-20-19-10)8-21(5)15(23)13-11-6-7-18(25-11)9-22(17(2,3)4)16(24)14(13)18/h6-7,11,13-14H,8-9H2,1-5H3/t11-,13?,14?,18-/m0/s1
• InChI Key: GZDUBSQGJAHUPG-GWZBQHQKSA-N
• Canonical SMILES: CC1=C(SN=N1)CN(C)C(=O)C2C3C=CC4(C2C(=O)N(C4)C(C)(C)C)O3
• Isomeric SMILES: CC1=C(SN=N1)CN(C)C(=O)C2[C@@H]3C=C[C@]4(C2C(=O)N(C4)C(C)(C)C)O3
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

The compound of interest, due to its complex structure involving a thiadiazolyl methyl group and a hexahydro-3a,6-epoxyisoindole backbone, represents a significant interest in synthetic organic chemistry. Its synthesis involves advanced techniques to form the cyclic and bridged structures that define its unique chemical and physical properties.

Synthesis Analysis

The synthesis process involves the reaction of 5-arylfurfurilamines with maleic anhydride leading to the formation of hexahydro-3a,6-epoxyisoindole derivatives, followed by esterification and unexpected cleavage reactions under specific conditions, resulting in various structural forms (Nadirova et al., 2019). Additionally, tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate synthesis showcases related chemical reactions and compound formations through Diels–Alder reactions (Padwa et al., 2003).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various analytical techniques, including X-ray structural analysis, indicating a cis-fused bicyclic system with specific conformations for the pyrrolidinone and cyclohexane rings (Toze et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving the core structure of this compound often result in unexpected products due to the unique reactivity of the epoxy bridge and the thiadiazole moiety. For example, the esterification process can lead to the cleavage of the 3a,6-oxo bridge, highlighting the compound's reactive nature (Nadirova et al., 2019).

Physical Properties Analysis

The physical properties of similar compounds have been determined through crystallography, showcasing their solid-state structure and intermolecular interactions, which play a crucial role in defining their stability and reactivity (Mitchell et al., 2013).

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents and under different conditions, have been extensively studied. The compound's reactivity towards esterification and its susceptibility to cleavage reactions under specific conditions are notable, indicating its potential utility in synthesizing complex organic molecules (Nadirova et al., 2019).

Scientific Research Applications

Synthesis and Reactivity

Compounds with structural features similar to "(3aR*,6S*)-2-tert-butyl-N-methyl-N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxamide" are frequently involved in synthetic organic chemistry research focusing on the development of new synthetic methodologies. For instance, the preparation of 6-aryl-3a,6-epoxyisoindole-7-carboxylic acids through reactions involving furfurylamines with maleic anhydride demonstrates the versatility of epoxyisoindoles in synthetic chemistry. These reactions facilitate the formation of complex molecules through dynamic equilibriums and esterification processes, showcasing the reactivity of such compounds and their utility in constructing novel molecular architectures (Nadirova et al., 2019).

Biological Activities

Research on compounds structurally related or incorporating features of the specified compound often explores their potential biological activities. For instance, studies on thiadiazole derivatives have highlighted their relevance in the development of new therapeutics. These compounds have been evaluated for their mosquito-larvicidal, antibacterial, and anticancer properties, demonstrating a broad spectrum of biological activities that can be harnessed for pharmaceutical applications. The synthesis of novel thiadiazolotriazin-4-ones and their evaluation for mosquito-larvicidal and antibacterial properties exemplify the potential of such compounds in contributing to new drug discoveries (Castelino et al., 2014).